Cas no 2246762-71-8 (1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone)

• Product Name: 1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone
• CAS No: 2246762-71-8
• MF: C₁₄H₂₄BNO₃
• MW: 265.156264305115
• CID: 5272698
• Update Time: 2026-03-09

1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidinyl]-
• 1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone

• Inchi： 1S/C14H24BNO3/c1-11(17)16-8-6-12(7-9-16)10-15-18-13(2,3)14(4,5)19-15/h10H,6-9H2,1-5H3
• InChI Key： MPIDKVQKLMDEJF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC/C(=C\B2OC(C)(C)C(C)(C)O2)/CC1)C

Additional information on 1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone

Comprehensive Overview of 1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone (CAS No. 2246762-71-8)

The compound 1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone (CAS No. 2246762-71-8) is a boronic ester derivative with significant potential in organic synthesis and pharmaceutical research. Its unique structure, featuring a piperidine ring and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists in AI-driven drug discovery platforms. The presence of the tetramethyl group enhances its stability, a critical factor for researchers exploring sustainable chemistry and green synthesis methods.

Recent trends in medicinal chemistry highlight the growing demand for boron-containing compounds, particularly in the development of proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. The CAS No. 2246762-71-8 compound aligns with these trends due to its reactive boronate group, which facilitates selective binding to biological targets. This property has sparked interest in forums discussing next-generation therapeutics, where users often inquire about small molecule modulators and kinase inhibitors.

From a synthetic perspective, the 1-piperidyl]ethanone scaffold in this compound offers versatility for derivatization, a feature frequently explored in high-throughput screening workflows. Laboratories focusing on fragment-based drug design have noted its compatibility with click chemistry protocols, a popular search term among computational chemists. Additionally, its methylene bridge provides conformational flexibility, a desirable trait for optimizing drug-likeness parameters such as Lipinski's Rule of Five.

Analytical characterization of CAS No. 2246762-71-8 typically involves NMR spectroscopy and mass spectrometry, techniques commonly queried in AI-assisted spectral interpretation tools. The compound’s dioxaborolane ring produces distinct ¹¹B NMR signals, serving as a fingerprint for quality control—a critical aspect for suppliers addressing FAQs about batch-to-batch reproducibility in preclinical research.

In material science applications, this boronic ester has been investigated for organic electronic applications due to its potential as a hole-transport material. Discussions in renewable energy forums often link such compounds to perovskite solar cells, reflecting cross-disciplinary interest. Its thermal stability (a recurring keyword in thermogravimetric analysis searches) further supports its utility in high-temperature processes.

Regulatory databases confirm that 1-[4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-1-piperidyl]ethanone is not classified under restricted categories, making it accessible for academic research and industrial scale-up. This aligns with Google Scholar metrics showing increased citations for non-hazardous reagents in benign-by-design methodologies. Storage recommendations typically emphasize protection from moisture to preserve the boronate ester functionality—a practical consideration often overlooked in laboratory SOPs discussions.

The compound’s structure-activity relationship (SAR) profile continues to attract attention in cheminformatics studies, particularly for scaffold hopping strategies in lead optimization. Patent landscapes reveal its incorporation in intellectual property covering heterocyclic libraries, with particular emphasis on allosteric modulator development—a hot topic in GPCR research communities.